Cas no 1489229-25-5 (2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine)

• Product Name: 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine
• CAS No: 1489229-25-5
• MF: C₁₂H₈F₃N₃S
• MW: 283.27223110199
• MDL: MFCD34475279
• CID: 5466338
• PubChem ID: 82356181
• Update Time: 2025-10-31

2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Z2750446425
• 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo[1,2-a]pyridin-3-amine
• 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine

• MDL： MFCD34475279
• Inchi： 1S/C12H8F3N3S/c13-12(14,15)7-3-4-9-17-10(8-2-1-5-19-8)11(16)18(9)6-7/h1-6H,16H2
• InChI Key： XEXQJIPYYBPSTA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(N)N2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

• Exact Mass: 283.03910293 g/mol
• Monoisotopic Mass: 283.03910293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.6
• Molecular Weight: 283.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine

Introduction to 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine (CAS No. 1489229-25-5)

2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine, identified by its CAS number 1489229-25-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with a wide range of biological targets. The presence of both thiophen and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further investigation.

The thiophen ring, a five-membered aromatic heterocycle containing sulfur, is known for its ability to enhance binding affinity and selectivity in drug candidates. Its sulfur atom can form coordination bonds with metal ions, which is a property that has been leveraged in the design of metallo-drugs. On the other hand, the trifluoromethyl group, characterized by its high electronegativity, influences the electronic distribution of the molecule, often leading to increased metabolic stability and improved pharmacokinetic profiles. These features make 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine a compelling subject for research in the development of novel therapeutic agents.

In recent years, there has been a surge in the exploration of imidazopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The combination of an imidazole ring with a pyridine moiety creates a versatile platform for designing molecules that can modulate biological pathways involved in inflammation, cancer, and infectious diseases. Specifically, studies have shown that imidazopyridines can exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in autoimmune disorders and cancer. Additionally, derivatives of this class have shown promise in targeting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of imidazopyridine-based compounds. These techniques allow researchers to predict binding affinities and identify potential lead compounds with high precision. For instance, virtual screening methods have been employed to identify novel analogs of 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine that exhibit enhanced binding to specific protein targets. Such approaches have significantly accelerated the drug discovery process by reducing the reliance on empirical screening.

The synthesis of 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by functional group modifications. The introduction of the trifluoromethyl group often necessitates specialized reagents and conditions to achieve regioselectivity and minimize side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently than traditional methods.

In terms of biological activity, preliminary studies on 2-(thiophen-2-yl)-6-(trifluoromethyl)imidazo1,2-apyridin-3-amine have revealed promising results in vitro. The compound has demonstrated inhibitory effects on several kinases and transcription factors relevant to cancer progression. Notably, its ability to disrupt signaling pathways such as MAPK and PI3K/Akt has been observed in cell-based assays. These findings suggest that further investigation into its mechanism of action could uncover novel therapeutic applications.

The pharmacokinetic properties of 1489229-25-5 are also an area of active research. The presence of both lipophilic (thiophen ring) and hydrophilic (amine group) moieties suggests that it may exhibit balanced solubility characteristics, which is crucial for oral bioavailability. However, detailed pharmacokinetic studies are necessary to fully understand its absorption, distribution, metabolism, excretion (ADME) profile. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize the compound's behavior in biological systems.

One of the most exciting aspects of studying compounds like 1489229-25-5 is their potential for structure-based drug design. By integrating insights from X-ray crystallography or cryo-electron microscopy with computational modeling, researchers can visualize how these molecules interact with their targets at an atomic level. This information can then be used to design analogs with improved potency and selectivity. For example, modifications around the imidozopyridine core can be tailored to enhance binding interactions or reduce off-target effects.

The role of medicinal chemistry in optimizing such compounds cannot be overstated. By systematically varying substituents and exploring different synthetic routes, chemists can fine-tune the properties of 1489229-25-5 to meet specific therapeutic requirements. This iterative process often involves collaboration between synthetic chemists, biologists, and pharmacologists to ensure that lead compounds are both effective and safe for clinical use.

Looking ahead, the future prospects for 1489229-25-5 and related imidazopyridine derivatives appear bright. With ongoing advancements in synthetic chemistry and biotechnology, there is immense potential for discovering new drugs based on this scaffold. Additionally, the integration of artificial intelligence (AI) into drug discovery workflows promises to further accelerate the development pipeline by enabling more sophisticated predictions of molecular properties.

In conclusion, 1489229 - 25 - 5 represents a significant advancement in pharmaceutical chemistry with its unique structural features offering potential benefits across multiple therapeutic areas particularly cancer immunotherapy cardiovascular diseases neurodegenerative disorders. Its synthesis pharmacological profile ADME characteristics continue being refined through interdisciplinary approaches ensuring it remains at forefront innovation within medicinal biology field.